3-Bromo-2-chloro-5-methylaniline
Description
3-Bromo-2-chloro-5-methylaniline is a halogenated aromatic amine with the molecular formula C₇H₇BrClN and a molecular weight of 220.49 g/mol. The compound features a benzene ring substituted with bromine (Br) at position 3, chlorine (Cl) at position 2, and a methyl group (-CH₃) at position 3. Such halogenated anilines are critical intermediates in pharmaceuticals, agrochemicals, and organic synthesis due to their reactivity in cross-coupling reactions and electrophilic substitution .
Key inferred properties (based on analogs):
- Boiling point: Estimated >240°C (similar to 4-Bromo-3-methylaniline ).
- Melting point: Likely 30–80°C (comparable to bromo-chloro-methylaniline derivatives ).
- Reactivity: The electron-withdrawing halogens (Br, Cl) activate the ring for nucleophilic substitution, while the methyl group enhances steric effects and regioselectivity .
Properties
Molecular Formula |
C7H7BrClN |
|---|---|
Molecular Weight |
220.49 g/mol |
IUPAC Name |
3-bromo-2-chloro-5-methylaniline |
InChI |
InChI=1S/C7H7BrClN/c1-4-2-5(8)7(9)6(10)3-4/h2-3H,10H2,1H3 |
InChI Key |
RXLNTBOIPLOOEA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)Br)Cl)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physical and Chemical Properties of Selected Compounds
| Compound Name | CAS Number | Molecular Formula | MW (g/mol) | Melting Point (°C) | Boiling Point (°C) |
|---|---|---|---|---|---|
| 3-Bromo-2-chloro-5-methylaniline | Not reported | C₇H₇BrClN | 220.49 | ~30–80* | >240* |
| 5-Bromo-2-chloro-3-methylaniline | 611235-28-0 | C₇H₇BrClN | 220.49 | Not reported | Not reported |
| 3-Bromo-5-methylaniline | 74586-53-1 | C₇H₈BrN | 186.05 | Not reported | 254–257 |
| 4-Bromo-3-methylaniline | 6933-10-4 | C₇H₈BrN | 186.05 | 80–82 | 240 |
| 4-Bromo-5-fluoro-2-methylaniline | 52723-82-7 | C₇H₇BrFN | 204.04 | Not reported | Not reported |
*Estimated based on analogs .
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